Cas no 49572-38-5 (6,7-Quinolinediamine,1,2,3,4-tetrahydro-)
49572-38-5 structure
Product Name:6,7-Quinolinediamine,1,2,3,4-tetrahydro-
CAS No:49572-38-5
MF:C9H13N3
MW:163.219621419907
CID:325607
PubChem ID:45122464
Update Time:2025-04-19
6,7-Quinolinediamine,1,2,3,4-tetrahydro- Chemical and Physical Properties
Names and Identifiers
-
- 6,7-Quinolinediamine,1,2,3,4-tetrahydro-
- 1,2,3,4-Tetrahydroquinoline-6,7-diamine
- 49572-38-5
-
- Inchi: 1S/C9H13N3/c10-7-4-6-2-1-3-12-9(6)5-8(7)11/h4-5,12H,1-3,10-11H2
- InChI Key: HPZPTSWABOFNPU-UHFFFAOYSA-N
- SMILES: N1C2C=C(C(=CC=2CCC1)N)N
Computed Properties
- Exact Mass: 163.111
- Monoisotopic Mass: 163.111
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 160
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 64.1A^2
- XLogP3: 0.9
6,7-Quinolinediamine,1,2,3,4-tetrahydro- Related Literature
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Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
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Zhizhen Lai,Mo Zhang,Jinyu Zhou,Tianjing Chen,Dan Li,Xuejing Shen,Jia Liu,Jiang Zhou,Zhili Li Analyst, 2021,146, 4261-4267
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Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
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Martin R. Ward,Gary W. Copeland,Andrew J. Alexander Chem. Commun., 2010,46, 7634-7636
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